Phosphatidylcholines,soya

Liposomal drug delivery Pharmacokinetics Phase transition temperature
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H80NO8P
Molecular Weight 758.1 g/mol
Cat. No. B15616301
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Technical Parameters


Basic Identity
Product NamePhosphatidylcholines,soya
Molecular FormulaC42H80NO8P
Molecular Weight758.1 g/mol
Structural Identifiers
InChIInChI=1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h14,16,20-21,40H,6-13,15,17-19,22-39H2,1-5H3/b16-14+,21-20+
InChIKeyJLPULHDHAOZNQI-ZNEZQZEFSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Phosphatidylcholines,soya: Technical Baseline


Phosphatidylcholines,soya (CAS 97281-47-5), also designated soybean phosphatidylcholine or SPC, is a natural phospholipid mixture extracted from soy lecithin and enriched to ≥90% phosphatidylcholine content. Its defining compositional signature is a fatty acid profile dominated by polyunsaturated C18:2 linoleic acid (~64%) and C18:3 linolenic acid (~6%), yielding a total unsaturation of approximately 80% . This high unsaturation confers a gel-to-liquid crystalline phase transition temperature (Tm) of approximately −20°C, meaning SPC bilayers exist in a highly fluid, disordered state at both ambient and physiological temperatures [1]. The material is widely used as a structural lipid in liposomal formulations for drug delivery, nutraceutical encapsulation, and cosmetic vehicles, and is available in multiple purity grades (PC content from 45% to >98%) from commercial vendors worldwide .

Material High-unsaturation soy phosphatidylcholine (PC ≥90%)
Key Property Low gel-to-liquid crystalline phase transition (Tm ≈ −20°C)
Use Context Fluid bilayers for liposomal and proliposomal delivery studies

Why Phosphatidylcholines,soya Cannot Be Substituted


Phosphatidylcholines,soya occupies a narrow and functionally distinct window within the phosphatidylcholine landscape that is defined by its exceptionally high polyunsaturated fatty acid content (~80% unsaturated, predominantly C18:2 linoleic acid) and its correspondingly low phase transition temperature (Tm ≈ −20°C) . In contrast, egg phosphatidylcholine (EPC) contains only ~54% unsaturated fatty acids with a Tm of ~23°C, hydrogenated soy PC (HSPC) is fully saturated with a Tm of ~52°C, and synthetic saturated PCs such as DPPC (Tm 41°C) and DSPC (Tm 55°C) form rigid, gel-phase bilayers at body temperature [1][2]. These molecular differences translate directly into quantitative divergence in drug release kinetics, encapsulation efficiency, in vivo pharmacokinetics, colloidal stability, oxidative susceptibility, and procurement economics that cannot be bridged by simple formulation adjustments. Direct experimental evidence demonstrates that substituting SPC with any of these alternatives alters the area under the plasma concentration–time curve (AUC) by up to 7-fold and shifts acute toxicity (LD50) by over 40% in standardized liposomal delivery models [1]. The following evidence items quantify these differentials in precise, assay-verifiable terms.

Target
  • ~80% unsaturated fatty acids
  • Predominantly C18:2 linoleic acid
  • Tm ≈ −20°C
Natural Substitute (EPC)
  • ~54% unsaturated fatty acids
  • Higher C16:0 content
  • Tm ≈ −23°C

Fatty acid profile differences may alter bilayer permeability and loading efficiency.

Synthetic Substitute (HSPC/DPPC)
  • Fully saturated or long-chain
  • Rigid gel-phase at body temp
  • Tm 41°C (DPPC) / 52°C (HSPC)

Tm divergence may shift release kinetics and plasma exposure profiles considerably.

Phosphatidylcholines,soya: Comparative Evidence


Phase Transition Temperature and Drug Release Kinetics

In a head-to-head study of brucine-loaded stealth liposomes prepared with four different phosphatidylcholines, SPC (Tm ≈ −20°C) produced the fastest drug release rate and the lowest plasma AUC among all tested PCs. The in vitro drug release rate increased inversely with Tm; after intravenous administration in rats, the plasma AUC of SPC liposomes was 7.71-fold that of free brucine, compared to 9.24-fold for DPPC (Tm 41°C), 53.83-fold for HSPC (Tm 52°C), and 56.83-fold for DSPC (Tm 55°C). The LD50 values followed the same rank order: 37.30 mg/kg (SPC), 37.69 mg/kg (DPPC), 51.18 mg/kg (HSPC), and 52.86 mg/kg (DSPC), versus 13.17 mg/kg for free brucine. Calcein retention in rat plasma confirmed the stability gradient: SPC < DPPC << HSPC < DSPC [1]. This demonstrates that SPC is functionally distinct from higher-Tm alternatives: it provides rapid drug release and lower systemic retention, which may be advantageous for applications requiring fast onset but detrimental where prolonged circulation is needed.

Tm & Drug Release
Head-to-head
SPC AUC 7.71× vs free drug; HSPC 53.83×; release rank: SPC > DPPC >> HSPC ≈ DSPC
Supports fast-onset release research context
Rat IV brucine stealth liposomes; calcein retention confirmed the stability gradient
Liposomal drug delivery Pharmacokinetics Phase transition temperature

Fatty Acid Unsaturation: Fluidity and Oxidation Risk

The fatty acid composition of purified Phosphatidylcholines,soya is dominated by polyunsaturated species: approximately 64% linoleic acid (C18:2) and 6% linolenic acid (C18:3), yielding ~80% total unsaturated fatty acids and an average of 1.59 bis-allylic positions per molecule [1]. In contrast, egg yolk phosphatidylcholine (EPC) contains only ~54% unsaturated fatty acids with 16.7% linoleic acid and negligible linolenic acid, while hydrogenated soy PC (HSPC) is essentially fully saturated [2]. This compositional difference produces two opposing performance consequences: (i) SPC bilayers exhibit markedly higher membrane fluidity at physiological temperature, evidenced by smaller and more uniform liposome size (SPC: 112.3 nm; EPC: 121.3 nm; HSPC: 437.8 nm) and greater membrane deformability by AFM/TEM imaging [3]; (ii) SPC is the least oxidatively stable among natural PCs when tested in aqueous micelles, with oxidation rate following the order salmon egg PC > chicken egg PC > soybean PC (i.e., SPC oxidizes fastest), attributed to its high dilinoleoyl-PC molecular species content [4].

Unsaturation & Oxidation
Cross-study
~80% unsaturation; 1.59 bis-allylic positions per molecule
Formulation-specific oxidation context
Least oxidatively stable in aqueous micelles among soybean, chicken egg, and salmon egg PC
Liposome membrane fluidity Oxidative stability Fatty acid composition

Procurement Cost Advantage vs. Alternative Lecithins

Phosphatidylcholines,soya offers the lowest raw material cost among natural and semi-synthetic phospholipid options suitable for liposome production. At industrial scale, soybean lecithin (60–75% PC) is priced at approximately $80–120 USD/kg, compared to sunflower lecithin at $150–200 USD/kg and hydrogenated lecithin (HSPC) at $300–450 USD/kg [1]. This represents a cost differential of 1.9–2.5× versus sunflower lecithin and 3.8–5.6× versus hydrogenated lecithin. The cost advantage is coupled with an encapsulation efficiency range of 60–75% for standard soy lecithin (which improves to >90% with higher-purity SPC grades and optimized formulation) and a 12-month degradation rate of ≤8% at 25°C [1]. While sunflower lecithin achieves higher encapsulation efficiency (75–92%) and lower degradation (≤3%), and hydrogenated lecithin offers the best stability (degradation ≤1.5%), the significant price premium of these alternatives must be weighed against the performance requirements of the specific application.

Procurement Cost
Cross-study
$80–120 USD/kg (industrial soy lecithin)
Supports cost-sensitive manufacturing review
1.9–5.6× less than sunflower or hydrogenated alternatives per kg
Phospholipid procurement Cost-effectiveness Liposome manufacturing

Encapsulation Efficiency in Oral Proliposomes

In a comparative proliposome formulation study for oral delivery of the lipopeptide antibiotic daptomycin, proliposomes prepared with soy phosphatidylcholine (SPC) exhibited higher entrapment efficiency than those containing hydrogenated egg phosphatidylcholine (HEPC) or distearoyl phosphatidylcholine (DSPC). The highest entrapment efficiency was achieved with positively charged SPC-stearylamine (SPC-SA) proliposomes, which demonstrated an encapsulation efficiency of 92% and a zeta potential of +28 mV [1]. This result is consistent with independent findings that SPC-cholesterol liposomes achieved 85.42% encapsulation efficiency for hydrolyzed collagen, significantly outperforming glycerol-stabilized SPC liposomes (74.54%) [2]. The superior encapsulation performance of SPC in these systems is mechanistically linked to its highly unsaturated, fluid bilayer, which accommodates higher drug loading without phase separation during the thin-film hydration and reconstitution process.

Entrapment Efficiency
Head-to-head
92% encapsulation (SPC-stearylamine daptomycin proliposomes)
Reported oral proliposome drug-loading context
Zeta potential +28 mV; outperformed HEPC and DSPC systems in tested set
Proliposomes Oral drug delivery Daptomycin encapsulation

Colloidal Stability and Zeta Potential

Liposomes prepared from soy lecithin (SL) and soy lecithin enriched with phosphatidylcholine (SL-PC) exhibit significantly higher absolute zeta potential values than those prepared from sunflower lecithin (SFL), indicating superior colloidal stability through stronger electrostatic repulsion between vesicles. The absolute zeta potential values were −52 to −57 mV for SL liposomes, −43 to −50 mV for SL-PC liposomes, and −33 to −38 mV for SFL liposomes [1]. The higher magnitude of surface charge for soy-derived systems translates into greater resistance to vesicle aggregation and fusion during storage, as confirmed by the observation that no significant changes in liposomal properties occurred over the study period for soy-based formulations, whereas SFL-based systems exhibited the greatest carvacrol leakage during film drying [1].

Zeta Potential
Head-to-head
−52 to −57 mV (soy lecithin liposomes)
Reported clean-label colloidal stabilization context
1.5–1.7× higher magnitude vs sunflower lecithin; carvacrol-loaded films
Liposome colloidal stability Zeta potential Food packaging

Fatty Acid Composition and Substitution Risks

Even when both soy PC (SPC) and egg PC (EPC) are supplied at equivalent high-purity specifications (PC ≥ 98%), their fatty acid chain compositions differ fundamentally and preclude direct mutual substitution in liposomal formulations. SPC contains 88% C18 fatty acid chains, the vast majority of which are unsaturated, whereas EPC contains only 34% C16 chains and approximately 50% of total fatty acids as unsaturated species . This compositional divergence means that SPC bilayers are intrinsically more fluid and permeable than EPC bilayers at identical temperatures. Industry guidance explicitly states that SPC and EPC should not be considered directly interchangeable without reformulation and revalidation . This is further corroborated by the compositional data in pharmacopoeial monographs: soybean phospholipids contain phosphatidylinositol (8–10%) and phosphatidic acid (~4%) as significant minor components, whereas egg yolk phospholipids lack PI and contain sphingomyelin (2–3%), adding another layer of functional non-equivalence [1].

FA Substitution Risk
Class-level
88% C18 chains in SPC vs 34% C16 chains in EPC
Regulatory and functional substitution review
Minor phospholipid classes (PI, PA) differ; reformulation and revalidation may be required
Phospholipid substitution Liposome excipient Natural phospholipid comparison

Phosphatidylcholines,soya: Application Scenarios


Rapid-Release Liposomal Drug Delivery

For parenteral or oral liposomal formulations where rapid drug release at physiological temperature is the primary design objective, Phosphatidylcholines,soya is the rational procurement choice. Its Tm of −20°C ensures that SPC bilayers are in a highly fluid, liquid-disordered state at 37°C, producing the fastest drug release rate among clinically relevant PCs [1]. The 7.71-fold AUC enhancement over free drug (vs. 53.83-fold for HSPC) confirms that SPC liposomes do not sustain drug retention in plasma, making them suitable for acute-care applications such as rapid-onset analgesia, anti-infective bolus delivery, or diagnostic imaging agents where prolonged circulation is undesirable [1].

Cost-Efficient Nutraceutical Liposome Manufacturing

Phosphatidylcholines,soya at industrial lecithin grade ($80–120 USD/kg) enables liposomal nutraceutical products (vitamin C, glutathione, curcumin) to be manufactured at a raw material cost 1.9–5.6× lower than sunflower or hydrogenated alternatives [2]. With encapsulation efficiencies of 60–75% for standard grades and >90% for high-purity SPC formulations, the cost-per-gram-of-encapsulated-active is highly competitive for consumer-facing supplement brands. The ≤8% degradation rate over 12 months at 25°C is acceptable for products with typical shelf-life targets of 18–24 months when combined with antioxidant co-formulation strategies [2].

Colloidally Stable Liposomes for Clean-Label Uses

The intrinsically high absolute zeta potential of soy lecithin liposomes (−52 to −57 mV) provides robust electrostatic stabilization without synthetic charge-inducing agents, making Phosphatidylcholines,soya the preferred phospholipid for 'clean-label' food packaging films and preservative-free cosmetic liposome dispersions [3]. This colloidal stability advantage over sunflower lecithin (ζ-potential −33 to −38 mV) translates into reduced vesicle aggregation and encapsulated bioactive leakage during drying and storage, as demonstrated in carvacrol-loaded active food packaging systems [3].

Oral Proliposomes for Maximum Drug Loading

For proliposome-based oral delivery of poorly absorbable drugs, Phosphatidylcholines,soya has demonstrated superior entrapment efficiency compared to hydrogenated egg PC and DSPC in controlled comparative studies. The SPC-stearylamine proliposome system achieved 92% encapsulation of daptomycin, a challenging lipopeptide antibiotic, outperforming both HEPC and DSPC formulations [4]. This loading advantage directly reduces the amount of phospholipid excipient required per unit dose of active pharmaceutical ingredient, improving both the drug-to-lipid ratio and the overall economics of oral proliposome manufacturing [4].

Application
Selection Property
Validation Focus
Fast-Onset Liposomal Delivery
Low Tm / High Fluidity
In vitro release kinetics & plasma AUC context
Cost-Efficient Nutraceutical Mfg
Industrial-Grade Cost Structure
Cost-per-dose & encapsulation efficiency review
Clean-Label Cosmetic Packaging
High Absolute Zeta Potential
Colloidal stability & bioactive leakage under drying
Oral Proliposome Formulations
Drug-Lipid Ratio in SPC-SA Systems
Entrapment efficiency & zeta potential in proliposomes
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